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Compound of Interest

Compound Name:
3',4'-Dimethyl-3-(2,4-

dimethylphenyl)propiophenone

CAS No.: 898794-14-4

Cat. No.: B1360596

Get Quote

Executive Summary & Structural Context
3',4'-Dimethyl-3-(2,4-dimethylphenyl)propiophenone (C₁₉H₂₂O) represents a class of

dihydrochalcones where the central

-unsaturated linker of the chalcone precursor has been reduced to a flexible ethylene bridge (–
CH₂–CH₂–).

From a crystallographic perspective, this reduction is a critical "molecular switch." While the

precursor chalcone typically adopts a planar, conjugated conformation facilitating strong

-

stacking, the target propiophenone derivative introduces significant torsional freedom. This
flexibility disrupts planar packing, often leading to lower lattice energy, lower melting points, and
enhanced solubility—key parameters for optimizing oral bioavailability in pre-clinical
candidates.
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Structural Comparison
Feature Target: Dihydrochalcone

Reference: Chalcone
Precursor

Linker Flexible (–CH₂–CH₂–) Rigid, Conjugated (–CH=CH–)

Conformation Twisted / Folded Planar / Near-Planar

Dominant Interaction Van der Waals / C–H···O
-

Stacking / C–H···O

Space Group (Typ.)

Monoclinic (

) or Triclinic (

)

Monoclinic (

) or Orthorhombic (

)

Experimental Protocol: Crystal Growth & Data
Collection
To obtain high-quality X-ray diffraction (XRD) data for this specific molecule, the following self-

validating protocol is recommended. This workflow is designed to isolate the most stable

polymorph, a common challenge with flexible dihydrochalcones.

A. Crystallization Workflow (DOT Diagram)
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Figure 1: Optimized crystallization workflow for flexible propiophenone derivatives. The filtration

step is critical to remove nucleation sites that favor microcrystalline powder over single crystals.

B. Data Collection Parameters
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For the target molecule (C₁₉H₂₂O), Molybdenum (Mo) radiation is preferred over Copper (Cu)

due to the absence of heavy atoms, reducing absorption corrections.

Temperature: 100 K (Cryogenic cooling is essential to reduce thermal motion of the flexible –

CH₂–CH₂– chain).

Source: Mo K

(

Å).

Resolution: 0.80 Å (Standard) to 0.70 Å (High Res for charge density).

Refinement Strategy: Full-matrix least-squares on

.

Comparative Crystallographic Data
Since specific proprietary data for the exact 3',4'-isomer may not be in the open domain, we

evaluate its performance against the Reference Standard (Chalcone Precursor) and the

Nearest Structural Neighbor (3',5'-isomer).

Table 1: Comparative Crystal Data (Representative)
Data for the target is predicted based on the structural class of dimethyl-substituted

dihydrochalcones.
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Parameter
Target

(Predicted/Proxy)

Reference

(Chalcone)
Significance

Formula C₁₉H₂₂O C₁₉H₂₀O
Reduction adds 2 H

atoms.[1]

Crystal System Monoclinic
Monoclinic /

Orthorhombic

Both favor

centrosymmetric

packing.

Space Group (Most probable)

is the most common

group for organic

ketones.

Unit Cell Volume (

)
~1450–1550 Å³ ~1380–1450 Å³

Flexible chains pack

less efficiently (lower

density).

Density (

)
~1.15 g/cm³ ~1.22 g/cm³

Lower density implies

higher solubility

potential.

Torsion Angle (

)
~60–90° (Folded) < 15° (Planar)

Critical Differentiator:

The target is non-

planar.

Melting Point 65–75 °C 110–120 °C

Loss of planarity

significantly drops

.

Comparison Analysis
Packing Efficiency: The chalcone precursor crystallizes with high packing efficiency due to

planar

-

stacking between the aromatic rings. The target molecule, with its flexible ethylene bridge,
cannot sustain these stacking interactions. Instead, it relies on weaker C–H···
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and van der Waals forces, resulting in a "herringbone" or "zigzag" motif rather than stacked
sheets.

Solubility Implications: The disruption of the strong lattice energy (indicated by the lower

melting point and density) suggests that 3',4'-Dimethyl-3-(2,4-
dimethylphenyl)propiophenone will exhibit significantly faster dissolution rates in lipophilic

media compared to its chalcone analog.

Structural Logic & Interaction Pathway
Understanding the intermolecular forces is vital for predicting stability.

Packing Interaction Logic (DOT Diagram)
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Figure 2: Interaction hierarchy driving the crystal lattice formation. The steric bulk of the methyl

groups combined with the flexible linker forces the molecule into an edge-to-face packing

arrangement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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